1,4-Dichloro-2-difluoromethoxy-3-nitrobenzene
Overview
Description
1,4-Dichloro-2-difluoromethoxy-3-nitrobenzene (DCFNB) is a synthetic, organofluorine compound that has been used in a variety of scientific research applications. It is a colorless, crystalline solid with a molecular weight of 288.14 g/mol and a boiling point of 221 °C. DCFNB is a halogenated nitroaromatic compound and is used as a catalyst in many organic reactions. Its unique properties and reactivity make it a useful tool for researchers in many areas of science.
Scientific Research Applications
1,4-Dichloro-2-difluoromethoxy-3-nitrobenzene has been used in a variety of scientific research applications. It is used as a catalyst in organic reactions, such as the synthesis of polymers and other materials. In addition, it has been used in the synthesis of pharmaceuticals, agrochemicals, and other compounds. It has also been used in the study of enzyme-catalyzed reactions, as well as the synthesis of fluorinated compounds.
Mechanism of Action
1,4-Dichloro-2-difluoromethoxy-3-nitrobenzene is a catalyst in organic reactions, meaning that it increases the rate of reaction without being consumed. It works by forming a complex with the reactants, which helps to lower the activation energy of the reaction. This allows the reaction to occur more quickly and efficiently.
Biochemical and Physiological Effects
1,4-Dichloro-2-difluoromethoxy-3-nitrobenzene is not known to have any significant biochemical or physiological effects. It is not known to be toxic or hazardous to humans, and it is not known to be carcinogenic. It is also not known to be mutagenic or teratogenic.
Advantages and Limitations for Lab Experiments
1,4-Dichloro-2-difluoromethoxy-3-nitrobenzene has several advantages for use in laboratory experiments. It is a stable compound that is easy to handle and store. It is also a relatively inexpensive reagent, making it a cost-effective choice for researchers. However, it is important to note that 1,4-Dichloro-2-difluoromethoxy-3-nitrobenzene is a halogenated compound and should be handled with caution.
Future Directions
There are several potential future directions for the use of 1,4-Dichloro-2-difluoromethoxy-3-nitrobenzene in scientific research. It could be used as a catalyst in the synthesis of new materials or pharmaceuticals. It could also be used to study the mechanism of action of other compounds, or to develop new methods for the synthesis of fluorinated compounds. Additionally, it could be used to study the effects of fluorinated compounds on biochemical or physiological processes. Finally, it could be used to further explore the reactivity of halogenated nitroaromatic compounds.
properties
IUPAC Name |
1,4-dichloro-2-(difluoromethoxy)-3-nitrobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3Cl2F2NO3/c8-3-1-2-4(9)6(15-7(10)11)5(3)12(13)14/h1-2,7H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DTTJJYRMROBZMH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1Cl)[N+](=O)[O-])OC(F)F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3Cl2F2NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.00 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,4-Dichloro-2-difluoromethoxy-3-nitrobenzene | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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